Methyl 4-fluoro-2-(trifluoroacetamido)benzoate

• IUPAC Name: methyl 4-fluoro-2-[(2,2,2-trifluoroacetyl)amino]benzoate
• InChI: InChI=1S/C10H7F4NO3/c1-18-8(16)6-3-2-5(11)4-7(6)15-9(17)10(12,13)14/h2-4H,1H3,(H,15,17)
• InChI Key: HVJDENWQWZKKOR-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(C=C1)F)NC(=O)C(F)(F)F
• Molecular Formula: C10H7F4NO3
• Molecular Weight: 265.16 g/mol

Description

“Methyl 4-fluoro-2-(trifluoromethyl)benzoate” is a chemical compound with the CAS Number: 220141-23-1. It has a molecular weight of 222.14. The IUPAC name for this compound is methyl 4-fluoro-2-(trifluoromethyl)benzoate. It is typically stored in a dry environment at 2-8°C.

Molecular Structure Analysis

The InChI code for “Methyl 4-fluoro-2-(trifluoromethyl)benzoate” is 1S/C9H6F4O2/c1-15-8(14)6-3-2-5(10)4-7(6)9(11,12)13/h2-4H,1H3. This code represents the molecular structure of the compound.

It can exist in liquid, solid, or semi-solid form.

Scientific Research Applications

Synthesis and Derivative Formation

• Synthesis of Fluorinated Sugars : Methyl 4-fluoro-2-(trifluoroacetamido)benzoate derivatives were utilized in the synthesis of various fluorinated sugars. For example, derivatives of (S)-2-fluoro-L-daunosamine and (S)-2-fluoro-D-ristosamine were synthesized using this compound as a starting point, highlighting its role in the creation of specialized sugar molecules (Baer & Jaworska-Sobiesiak, 1985).

• Formation of Ring-contraction Compounds : The compound was also involved in reactions leading to ring-contraction products. These reactions, under certain conditions, resulted in the formation of bicyclic D-xylofuranoside structures (Tsuchiya, Ajito, Umezawa, & Ikeda, 1984).

Biological and Pharmacological Research

• Synthesis of Nucleophilic Compounds : This chemical played a role in the synthesis of nucleophilic compounds. For example, in the synthesis of 2-amino-3-fluoro-2,3-dideoxy-D-pentofuranosides of natural heterocyclic bases, it served as a precursor. Although these compounds didn’t show antiviral activity, they are significant in the field of biochemical synthesis (Mikhailopulo et al., 1991).

• Potential in Herbicide Development : A study on the synthesis and herbicidal activity of N‐(2‐Fluoro‐5(3‐methyl‐2,6‐dioxo‐4‐(trifluoromethyl)‐2,3‐dihydro‐pyrimidin‐1(6H)‐yl)phenyl)‐2‐phenoxyacetamide derivatives, which used similar fluorinated compounds, showed significant herbicidal activities against certain weeds. This implies potential applications in agricultural chemistry (Wu et al., 2011).

Chemical and Material Science Research

• Synthesis of Trifluoromethyl-substituted Compounds : The compound has been used in the synthesis of various trifluoromethyl-substituted compounds, which have applications in materials science and chemical synthesis (Li et al., 2005).

• Creation of Photoactive Molecules : It played a role in the creation of photoactive molecules like methyl 4-bromo-3-((2,6-difluorophenyl)diazenyl) benzoate. These molecules have potential applications in the field of photochemistry and materials science (Sylvester & Benedict, 2021).

Safety and Hazards

The compound has been classified with the signal word “Warning” under the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, and H335. These indicate that the compound can be harmful if swallowed, can cause skin and eye irritation, and may cause respiratory irritation.